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Compound of Interest

Compound Name: 2,4-Dichloro-3-fluorobenzoic acid

Cat. No.: B1317275

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability, properties,
and synthesis of 2,4-Dichloro-3-fluorobenzoic acid (CAS No. 915145-05-0). This compound
is a valuable building block in the development of novel pharmaceuticals and agrochemicals.
The strategic placement of chlorine and fluorine atoms on the benzoic acid core offers unique
electronic and steric properties, making it a key intermediate in organic synthesis.

Physicochemical Properties

2,4-Dichloro-3-fluorobenzoic acid is a solid at room temperature with the following

properties:

Property Value Source

Molecular Formula C7H3CI2FO2 [1]

Molecular Weight 209.00 g/mol [1]

CAS Number 915145-05-0 2]

Appearance White to almost white 3]
powder/crystal

Melting Point 142-146 °C [31[4]1[5]

Purity Typically 295%
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Commercial Availability

A number of chemical suppliers offer 2,4-Dichloro-3-fluorobenzoic acid, typically in research
and development quantities. The following table summarizes some of the commercially
available options.

Supplier Purity Available Quantities
Sigma-Aldrich 95% Inquire
Manchester Organics 95% Inquire
Bide Pharmatech Ltd. Inquire Inquire

Shanghai Haohong Scientific

Inquire Inquire
Co., Ltd. a a
Jiaxing Deyi Chemical Co., _ _
Inquire Inquire
Ltd.
Zhuhai Aobokai Biomedical ) )
Inquire Inquire
Technology Co., Ltd.
Suzhou Hosyn Pharm Ltd. Inquire Inquire

It is important to note that the availability and packaging sizes are subject to change, and direct
inquiry with the suppliers is recommended for the most current information.

Applications in Research and Development

Halogenated benzoic acids are crucial intermediates in the synthesis of a wide range of
biologically active molecules. The unique substitution pattern of 2,4-dichloro-3-fluorobenzoic
acid makes it a valuable precursor for creating complex molecular architectures.

Pharmaceutical Development

Fluorinated organic molecules are of significant interest in drug discovery due to the ability of
fluorine to modulate key properties such as metabolic stability, binding affinity, and lipophilicity.
[6] The presence of both chlorine and fluorine atoms in 2,4-dichloro-3-fluorobenzoic acid
provides multiple reaction sites for further chemical modification, enabling the synthesis of
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diverse compound libraries for screening. This compound and its isomers are used in the
synthesis of various pharmaceutical agents, including anti-inflammatory and analgesic drugs.
[3][7] Specifically, the related 2,4-dichloro-5-fluorobenzoic acid is a key intermediate in the
synthesis of fluoroquinolone antibiotics.[7]

Agrochemicals

Similar to pharmaceuticals, the introduction of halogen atoms can enhance the efficacy and
selectivity of agrochemicals. 2,4-Dichloro-5-fluorobenzoic acid is utilized as a key intermediate
in the synthesis of herbicides and fungicides, contributing to improved crop protection.[3]

Synthesis and Experimental Protocols

While a specific, detailed experimental protocol for the synthesis of 2,4-Dichloro-3-
fluorobenzoic acid is not readily available in the public domain, a general understanding can
be derived from the synthesis of related halogenated benzoic acids. The synthesis often
involves multi-step sequences starting from simpler halogenated benzenes.

A patented process for the preparation of the related isomer, 2,4-dichloro-5-fluoro-benzoic acid,
provides a relevant example of the synthetic strategies that could be employed.[8] This process
involves the Friedel-Crafts acylation of 2,4-dichlorofluorobenzene followed by a haloform
reaction.

Example Synthetic Pathway: Preparation of 2,4-dichloro-
5-fluoro-benzoic acid

The following diagram illustrates the two-step synthesis of 2,4-dichloro-5-fluoro-benzoic acid
from 2,4-dichlorofluorobenzene.
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Step 1: Friedel-Crafts Acylation

[2,4-Dich|orof|uorobenzene]7 Acetyl chloride AICIs (catalyst)

1. Acetyl chloride
2. AlCls

y y y
[2,4-DichIoro-5-f|uoro-acetophenone

Sodium hypochlorite

Step 2: Haloform Reaction

y

( )

Click to download full resolution via product page

Synthetic pathway for 2,4-dichloro-5-fluoro-benzoic acid.

Experimental Protocol (Adapted from Patent EP0176026A2 for 2,4-dichloro-5-fluoro-benzoic
acid)[8]

Step 1: Synthesis of 2,4-dichloro-5-fluoro-acetophenone

e To a mixture of 33 g (0.2 mol) of 2,4-dichlorofluorobenzene and 66.8 g (0.5 mol) of aluminum
chloride, add 23.6 g (0.3 mol) of acetyl chloride at a temperature between 20°C and 40°C.

¢ Stir the mixture at 120°C for 2 hours.
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e Pour the hot mixture onto 250 g of ice.

o Extract the separated oil with methylene chloride.

o Evaporate the solvent to yield the crude 2,4-dichloro-5-fluoro-acetophenone.
Step 2: Synthesis of 2,4-dichloro-5-fluoro-benzoic acid

e To the residue from Step 1, add 450 ml of a sodium hypochlorite solution (150 g of active
chlorine/l).

 Stir the mixture for 1 hour without heating.

» Boil the mixture under reflux for 2 hours.

o Separate the chloroform formed.

o Add 300 ml of water to the aqueous phase.

e Add 10 ml of 40% sodium hydrogen sulfite solution.

» Acidify with concentrated hydrochloric acid to a pH of 1 to precipitate the product.

« |solate the 2,4-dichloro-5-fluoro-benzoic acid by conventional methods (e.qg., filtration,
washing, and drying).

It is important to note that the synthesis of 2,4-dichloro-3-fluorobenzoic acid would likely
require a different starting material and potentially different reaction conditions to achieve the
desired substitution pattern. Researchers should consult the scientific literature for more
specific synthetic routes. For instance, a two-step process for the preparation of 2,4-dichloro-3-
cyano-5-fluorobenzoic acid starting from 2,6-dichloro-3-fluorobenzonitrile has been developed.
[O1[10][11]

Safety and Handling

2,4-Dichloro-3-fluorobenzoic acid is a chemical that should be handled with appropriate
safety precautions in a laboratory setting. Based on GHS classifications for similar compounds,
it may be harmful if swallowed, cause skin irritation, and cause serious eye irritation.[1] It is
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recommended to consult the Safety Data Sheet (SDS) from the supplier for detailed handling
and safety information. Standard personal protective equipment, including gloves, safety
glasses, and a lab coat, should be worn when working with this compound. Work should be
conducted in a well-ventilated fume hood.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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